N'-(4-Bromophenyl)formohydrazide

• Molecular Formula: C7H7BrN2O
• Molecular Weight: 215.05 g/mol
• IUPAC Name: N-(4-bromoanilino)formamide
• InChI: InChI=1S/C7H7BrN2O/c8-6-1-3-7(4-2-6)10-9-5-11/h1-5,10H,(H,9,11)
• InChI Key: WVBXPRJPBAZCBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NNC=O)Br

Description

N'-(4-Bromophenyl)formohydrazide is a useful research compound. Its molecular formula is C7H7BrN2O and its molecular weight is 215.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.0 g of 4-bromophenylhydrazine hydrochloride are dissolved in 30 ml of water. 6.2 g of K2CO3 and 36 ml of methyl formate are added and then the mixture is heated at reflux for one hour and then at ambient temperature for 12 hours. The precipitate formed is filtered off and washed with an isopropanol/petroleum ether (v/v; 50/50) mixture. 10.5 g of the expected product are obtained.